Cas no 630423-52-8 (6-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-F]isoquinoline)

• Product Name: 6-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-F]isoquinoline
• CAS No: 630423-52-8
• MF: C₁₀H₄ClF₂NO₂
• MW: 243.594068527222
• CID: 4933796
• Update Time: 2025-10-24

6-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-F]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2,2-DIFLUORO-[1,3]DIOXOLO[4,5-F]ISOQUINOLINE
• 1,3-Dioxolo[4,5-f]isoquinoline, 6-chloro-2,2-difluoro-
• 6-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-F]isoquinoline

• Inchi： 1S/C10H4ClF2NO2/c11-9-6-1-2-7-8(5(6)3-4-14-9)16-10(12,13)15-7/h1-4H
• InChI Key： PQZGPVWECBRDRJ-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=C3C(=C2C=CN=1)OC(O3)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 292
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 6-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-F]isoquinoline

6-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-F]isoquinoline: A Comprehensive Overview

The compound with CAS No. 630423-52-8, known as 6-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-F]isoquinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique isoquinoline scaffold, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of chlorine and fluorine substituents at specific positions on the molecule introduces distinct electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 6-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-F]isoquinoline in drug discovery. Its isoquinoline core is known to exhibit significant biological activity, particularly in targeting protein kinases and other enzymes involved in disease pathways. The chlorine and fluorine substituents further enhance its pharmacokinetic properties, such as solubility and bioavailability. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a promising candidate for anti-cancer drug development.

From a synthetic perspective, the construction of 6-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-F]isoquinoline involves a series of intricate reactions. The synthesis typically begins with the preparation of the isoquinoline core through cyclization reactions. Subsequent halogenation steps introduce the chlorine and fluorine atoms at the desired positions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes for this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

The structural features of 6-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-F]isoquinoline also make it an interesting candidate for materials science applications. Its rigid bicyclic structure and halogen substituents can impart unique electronic properties to materials such as polymers or coordination compounds. Researchers have explored its potential as a building block for advanced materials with applications in optoelectronics and sensing technologies.

In terms of characterization techniques, modern analytical methods such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution mass spectrometry (HRMS) has been particularly useful in determining its exact molecular formula and confirming its purity. Additionally, computational chemistry tools like density functional theory (DFT) have been employed to study its electronic structure and reactivity.

Looking ahead, the continued exploration of 6-Chloro-2,2-difluoro-[1,3]dioxolo[4,F]isoquinoline is expected to yield further insights into its biological activity and potential therapeutic applications. Collaborative efforts between chemists and biologists are likely to unlock new avenues for drug development based on this compound's unique properties.